Cas no 16499-56-2 (6-Fluoroquinazolin-4(3H)-one)

6-Fluoroquinazolin-4(3H)-one is a fluorinated quinazoline derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a fluorine substituent at the 6-position, enhancing its reactivity and potential as a building block for bioactive compounds. This heterocyclic scaffold is valued for its role in the synthesis of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. The fluorine atom improves metabolic stability and binding affinity in target interactions. With high purity and consistent quality, 6-Fluoroquinazolin-4(3H)-one serves as a versatile intermediate in medicinal chemistry, enabling efficient derivatization for drug discovery and development. Its stability under various reaction conditions further underscores its utility in synthetic applications.
6-Fluoroquinazolin-4(3H)-one structure
6-Fluoroquinazolin-4(3H)-one structure
Product Name:6-Fluoroquinazolin-4(3H)-one
CAS No:16499-56-2
MF:C8H5FN2O
MW:164.136504888535
MDL:MFCD05664873
CID:50436
PubChem ID:135480520
Update Time:2025-05-21

6-Fluoroquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone, 6-fluoro-
    • 6-fluoroquinazolin-4(1H)-one
    • 6-fluoroquinazolin-4(3H)-one
    • 6-Fluoroquinazolin-4-ol
    • 6-fluoro-4(3H)-Quinazolinone
    • 6-FLUOROQUINAZOLIN-4-ONE
    • 6-fluoro-1H-quinazolin-4-one
    • 6-Fluoro-3H-quinazolin-4-one
    • 6-Fluoro-4-hydroxyquinazoline
    • 6-FLUORO-3,4-DIHYDROQUINAZOLIN-4-ONE
    • 4(1H)-Quinazolinone, 6-fluoro-
    • PubChem14297
    • 6-Fluoroquinazoline-4-ol
    • 6-fluoro-3H-quinazoline-4-one
    • 4(3H)-Quinazolinone,6-fluoro-
    • WCSMZAHKVXOYLH-UHFFFAOYSA-N
    • B
    • AM20030107
    • I12006
    • MFCD09954859
    • MFCD05662721
    • AKOS015856501
    • SY043286
    • FS-3764
    • Z728795402
    • AKOS005146422
    • MFCD05664873
    • FS-2315
    • SCHEMBL2191063
    • CS-B1139
    • EN300-51681
    • DTXSID90444277
    • 6-Fluoroquinazolin-4-one, AldrichCPR
    • C8H5FN2O
    • J-518758
    • PWP
    • AKOS006229543
    • 16499-56-2
    • DS-0225
    • FT-0682242
    • BCP26486
    • A3664
    • CHEMBL1949843
    • BDBM50365137
    • DB-026396
    • 6-Fluoroquinazolin-4(3H)-one
    • MDL： MFCD05664873
    • Inchi： 1S/C8H5FN2O/c9-5-1-2-7-6(3-5)8(12)11-4-10-7/h1-4H,(H,10,11,12)
    • InChI Key： WCSMZAHKVXOYLH-UHFFFAOYSA-N
    • SMILES： FC1C=CC2=C(C(NC=N2)=O)C=1

Computed Properties

  • Exact Mass: 164.03900
  • Monoisotopic Mass: 164.03859095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 318.3°C at 760 mmHg
  • Flash Point: 180.9±23.2 °C
  • Refractive Index: 1.642
  • PSA: 45.75000
  • LogP: 1.06220
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Fluoroquinazolin-4(3H)-one Security Information

6-Fluoroquinazolin-4(3H)-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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6-Fluoroquinazolin-4(3H)-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16499-56-2)6-Fluoroquinazolin-4(3H)-one
Order Number:A3664
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):200.0/660.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:16499-56-2)6-Fluoroquinazolin-4(3H)-one
A3664
Purity:99%/99%
Quantity:25g/100g
Price ($):200.0/660.0
Email